Cas no 2034327-85-8 (N-{5-(pyridin-3-yl)sulfamoyl-1,3-thiazol-2-yl}acetamide)

• Product Name: N-{5-(pyridin-3-yl)sulfamoyl-1,3-thiazol-2-yl}acetamide
• CAS No: 2034327-85-8
• MF: C₁₀H₁₀N₄O₃S₂
• MW: 298.341398715973
• CID: 5941578
• PubChem ID: 91623993
• Update Time: 2025-06-08

N-{5-(pyridin-3-yl)sulfamoyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(pyridin-3-yl)sulfamoyl-1,3-thiazol-2-yl}acetamide
• N-[5-(pyridin-3-ylsulfamoyl)-1,3-thiazol-2-yl]acetamide
• F2199-0249
• 2034327-85-8
• N-(5-(N-(pyridin-3-yl)sulfamoyl)thiazol-2-yl)acetamide
• N-{5-[(pyridin-3-yl)sulfamoyl]-1,3-thiazol-2-yl}acetamide
• AKOS025312850

• Inchi： 1S/C10H10N4O3S2/c1-7(15)13-10-12-6-9(18-10)19(16,17)14-8-3-2-4-11-5-8/h2-6,14H,1H3,(H,12,13,15)
• InChI Key： YWYPCTNKPPXLOM-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(S(NC2=CC=CN=C2)(=O)=O)S1)(=O)C

Computed Properties

• Exact Mass: 298.01943254g/mol
• Monoisotopic Mass: 298.01943254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138Ų

Additional information on N-{5-(pyridin-3-yl)sulfamoyl-1,3-thiazol-2-yl}acetamide

N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide and Its Significance in Modern Chemical Biology

N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide, with the CAS number 2034327-85-8, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic intervention. The presence of both pyridine and thiazole moieties in its framework suggests a high degree of versatility, making it a candidate for various biochemical interactions.

The pyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its electron-deficient nature allows for hydrogen bonding and coordination interactions, which are pivotal in drug-receptor binding. In contrast, the thiazole ring contributes to the molecule's stability and electronic properties, often serving as a scaffold for bioactive compounds. The sulfamoyl group further enhances the compound's reactivity, enabling it to participate in various chemical transformations relevant to drug development.

The synthesis of N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the sulfamoyl group at the 5-position of the thiazole ring followed by acetylation at the amide position results in a highly functionalized molecule. This synthetic route underscores the compound's utility as a building block for more complex derivatives, which can be tailored to target specific biological pathways.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds derived from thiazole and pyridine. These structures have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The unique combination of these heterocycles in N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide positions it as a valuable candidate for further investigation.

The potential biological activity of N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide has been explored through both computational modeling and experimental assays. Computational studies have suggested that the compound can interact with proteins involved in signal transduction and metabolic pathways. These interactions are mediated by the hydrophilic nature of the sulfamoyl group and the ability of the pyridine ring to form hydrogen bonds with polar residues in protein targets.

In vitro experiments have further validated these predictions by demonstrating inhibitory effects on certain enzymes and receptors. For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. Additionally, the sulfamoyl moiety has been shown to modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules.

The therapeutic potential of N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide is further enhanced by its favorable pharmacokinetic properties. The compound exhibits good solubility in aqueous media, which facilitates its administration via oral or intravenous routes. Furthermore, its metabolic stability suggests that it can remain active within biological systems for extended periods, increasing its efficacy as a therapeutic agent.

Ongoing research is focused on optimizing the structure of N-{5-(pyridin-3-ylsulfamoyl-1,3-thiazol-2-yl})acetamide to improve its bioactivity and reduce potential side effects. This includes modifications to the sulfamoyl group to enhance its binding affinity or alter its metabolic fate. Additionally, computational techniques such as molecular dynamics simulations are being employed to predict how structural changes will impact biological activity.

The integration of machine learning algorithms into drug discovery has also accelerated the development process for compounds like N-{5-(pyridin-3-y lsulfamoyl-1,3-thiazol -2 -yl})acetamide. These algorithms can analyze large datasets to identify patterns that correlate with biological activity, allowing researchers to prioritize candidates for experimental validation. This approach has significantly reduced the time required to identify promising drug candidates while minimizing costs associated with traditional screening methods.

In conclusion,N-{5-(pyridin -3 -y lsulf amoy l -1 , 3 -thia z ol -2 -y l})ace tamide represents an exciting opportunity for innovation in chemical biology and pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further development . As research continues , this compound is poised to contribute significantly to advancements in therapeutic interventions across multiple disease areas . p >